Wetting of polymer surfaces by aqueous solutions of branched cationic Gemini surfactants
Soft Matter Pub Date: 2019-07-30 DOI: 10.1039/C9SM01086F
Abstract
The adsorption of xylyl-substituted biquaternary ammonium salt Gemini surfactants with different spacer (C3 and C6) at polytetrafluoroethylene (PTFE) and polymethylmethacrylate (PMMA) surfaces has been investigated and the different adsorption parameters such as surface tension, contact angle, adhesional tension, solid–water interfacial tension and work of adhesion have been estimated. The results show that C3 and C6 have similar adsorption behaviors at PTFE and PMMA surfaces. C3 and C6 adsorb gradually at a PFTE–water interface via hydrophobic interactions and the adsorption amounts at the water–air interface are almost three times higher than those at the PTFE–water interface due to the steric hindrance effect. However, the contact angle keeps constant throughout the experimental concentration range because the decrease in surface tension just counterbalances the decrease in PFTE–water interfacial tension. On the other hand, C3 and C6 adsorb at the PMMA surface via polar interactions between xylyl and functional groups of PMMA before CMC. Similar to PTFE, the increase in PMMA–water interfacial tension compensates the decrease in surface tension and the contact angle also shows a stationary value before the CMC. A bi-layer structure of C3 and C6 will be formed at the PMMA–water interface via hydrophobic interaction and PMMA–water interfacial tension decreases consequently after the CMC, which results in the decrease in contact angle.
Recommended Literature
- [1] Heat-sensitive structural phase transitions of hybrid halide perovskite with double dielectric ON/OFF switches†
- [2] Enantiomeric diketopiperazines: getting insight into the impact of the configuration on the conformation, nanoimage, u-PA inhibition and anti-metastatic activity†
- [3] Lysine–enediyne conjugates as photochemically triggered DNA double-strand cleavage agents†
- [4] Vortex grinding for mechanochemistry: application for automated supramolecular catalysis and preparation of a metal–organic framework†‡§
- [5] Inside back cover
- [6] Additives boosting the performance of tungsten imido-mediated ethylene dimerization systems for industrial application†
- [7] Study of the interactions of influencing parameters on electrocatalytic determination of dopamine by a carbon paste electrode based on Fe(ii)–clinoptilolite nanoparticles†
- [8] A revised mechanistic model for sodium insertion in hard carbons†
- [9] Three new heterometallic ZnII–LnIII complexes with a windmill-like framework and field-induced SMM behavior†
- [10] Blockade of the checkpoint PD-1 by its ligand PD-L1 and the immuno-oncological drugs pembrolizumab and nivolumab†
Journal Name：Soft Matter
Research Products
-
CAS no.: 1291-72-1
-
CAS no.: 10162-82-0
